Cas no 1806292-49-8 (2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid)

• Product Name: 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid
• CAS No: 1806292-49-8
• MF: C₁₂H₁₄Br₂O₃
• MW: 366.04576253891
• CID: 4941852
• Update Time: 2025-07-23

2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid

• Inchi： 1S/C12H14Br2O3/c13-5-1-2-8-3-4-10(9(6-8)7-14)11(15)12(16)17/h3-4,6,11,15H,1-2,5,7H2,(H,16,17)
• InChI Key： RVFYIDDYGAWVSQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(C(=O)O)O)CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5

Additional information on 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid

Introduction to 2-(Bromomethyl)-4-(3-bromopropyl)mandelic Acid (CAS No. 1806292-49-8) and Its Applications in Modern Chemical Biology

2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid, identified by the CAS number 1806292-49-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including bromomethyl and bromopropyl substituents, presents a versatile platform for the development of novel bioactive molecules. The presence of these reactive functional groups makes it a valuable intermediate in synthetic chemistry, enabling the construction of complex molecular architectures with potential therapeutic applications.

The bromomethyl moiety in 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid is particularly noteworthy, as it serves as a powerful electrophile that can undergo nucleophilic substitution reactions. This reactivity is exploited in various synthetic pathways to introduce additional functional groups or to link the compound to other biomolecules. Furthermore, the 3-bromopropyl side chain provides an extended hydrophobic region, which can be utilized to modulate solubility, binding interactions, or metabolic stability in drug candidates. Together, these structural elements contribute to the compound's utility as a building block in medicinal chemistry.

In recent years, there has been growing interest in leveraging such multifunctional intermediates for the discovery of new therapeutic agents. The bromomethyl group, for instance, is frequently employed in the synthesis of protease inhibitors, where it can be used to form covalent bonds with catalytic residues. Similarly, the 3-bromopropyl moiety has been incorporated into drug molecules to enhance their pharmacokinetic properties. These strategies align with contemporary trends in drug design, where structural complexity and functional diversity are key drivers of innovation.

One of the most compelling applications of 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid lies in its role as a precursor for the development of targeted therapies. The compound's ability to undergo selective modifications allows researchers to generate libraries of derivatives with tailored biological activities. For example, recent studies have demonstrated its utility in constructing small-molecule inhibitors targeting aberrant signaling pathways implicated in cancer and inflammatory diseases. By exploiting its reactive sites, chemists can design molecules that interact specifically with disease-relevant proteins or enzymes.

The integration of computational methods has further enhanced the potential of 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid in drug discovery. Advanced computational techniques, such as molecular docking and virtual screening, enable researchers to predict how modifications to this compound might influence its biological activity. These approaches have been instrumental in identifying lead compounds that exhibit high affinity for therapeutic targets while minimizing off-target effects. Such high-throughput computational strategies are becoming increasingly indispensable in modern pharmaceutical research.

Moreover, the structural motifs present in 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid have inspired innovative synthetic methodologies. Researchers have harnessed its reactivity to develop novel cross-coupling reactions that expand the chemical toolbox available for medicinal chemists. These reactions often involve palladium-catalyzed transformations, which facilitate the formation of carbon-carbon bonds under mild conditions. Such advancements not only streamline synthetic routes but also open up new avenues for molecular diversification.

The versatility of 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid extends beyond small-molecule drug design. It has also been explored as a component in materials science applications, where its ability to undergo polymerization or co-polymerization contributes to the formation of functional materials with unique properties. These materials may find use in biomedical devices or as scaffolds for tissue engineering applications.

Recent breakthroughs in biocatalysis have further highlighted the importance of intermediates like 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid. Enzymatic methods offer a sustainable alternative to traditional synthetic approaches by reducing waste and improving atom economy. By incorporating this compound into biocatalytic cascades, researchers can achieve complex transformations with high selectivity and efficiency. This synergy between synthetic chemistry and enzymology underscores the interdisciplinary nature of modern chemical biology.

The future prospects for 2-(Bromomethyl)-4-(3-bromopropyl)mandelic acid are promising, driven by ongoing advancements in synthetic methodologies and an increasing demand for innovative therapeutic solutions. As drug discovery continues to evolve at an accelerated pace, compounds like this will remain indispensable tools for chemists and biologists alike. Their ability to serve as modular building blocks will continue to inspire new discoveries across multiple scientific disciplines.